cis-2-Methoxycyclopentanamine;hydrochloride
Overview
Description
“Cis-2-Methoxycyclopentanamine;hydrochloride” is a chemical compound with the CAS Number: 1431373-71-5 .
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . Its molecular weight is 151.64 . Unfortunately, other specific physical and chemical properties are not available in the sources I found.Mechanism of Action
Mode of Action
Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .
Pharmacokinetics
Its bioavailability, half-life, metabolism, and excretion patterns remain to be determined .
Result of Action
Given the lack of specific target and pathway information, it is difficult to predict the compound’s precise effects .
Advantages and Limitations for Lab Experiments
One of the main advantages of using cis-2-Methoxycyclopentanamine;hydrochloride hydrochloride in lab experiments is its high purity and stability. This makes it easy to obtain consistent and reliable results. However, one limitation is that it can be expensive to produce, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on cis-2-Methoxycyclopentanamine;hydrochloride hydrochloride. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to fully understand its mechanism of action and potential therapeutic effects. Additionally, it may be useful to explore its potential applications in other areas, such as the treatment of inflammatory disorders and pain management.
In conclusion, cis-2-Methoxycyclopentanamine hydrochloride is a promising compound that has been extensively studied for its potential applications in medicine and pharmaceuticals. Its unique properties and potential therapeutic effects make it a promising candidate for further research and development.
Synthesis Methods
The synthesis of cis-2-Methoxycyclopentanamine;hydrochloride hydrochloride involves the reaction of 2-methoxycyclopentanone with hydroxylamine hydrochloride in the presence of sodium acetate. The resulting product is then treated with hydrochloric acid to obtain this compound hydrochloride. This synthesis method has been optimized to produce high yields of pure this compound hydrochloride.
Scientific Research Applications
Cis-MPCA hydrochloride has been extensively studied for its potential applications in the treatment of various diseases. It has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it has been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory disorders such as arthritis.
Safety and Hazards
The safety information available indicates that “cis-2-Methoxycyclopentanamine;hydrochloride” has some hazards associated with it. It has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements include H302, H315, H319, which indicate that it is harmful if swallowed, causes skin irritation, and causes serious eye irritation .
properties
IUPAC Name |
(1S,2R)-2-methoxycyclopentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-8-6-4-2-3-5(6)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNNGAOQNALZWJQ-RIHPBJNCSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCC1N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1CCC[C@@H]1N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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